Cas no 110814-05-6 (Methanone, bis[4-(1-naphthalenyloxy)phenyl]-)

Methanone, bis[4-(1-naphthalenyloxy)phenyl]- structure
110814-05-6 structure
Product Name:Methanone, bis[4-(1-naphthalenyloxy)phenyl]-
CAS No:110814-05-6
MF:C33H22O3
MW:466.525989055634
CID:1199929
PubChem ID:19787500
Update Time:2025-04-20

Methanone, bis[4-(1-naphthalenyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis[4-(1-naphthalenyloxy)phenyl]-
    • bis(4-naphthalen-1-yloxyphenyl)methanone
    • 4,4'-di(1-naphthoxy)benzophenone
    • 110814-05-6
    • DTXSID70599916
    • Bis{4-[(naphthalen-1-yl)oxy]phenyl}methanone
    • SCHEMBL9452102
    • Inchi: 1S/C33H22O3/c34-33(25-15-19-27(20-16-25)35-31-13-5-9-23-7-1-3-11-29(23)31)26-17-21-28(22-18-26)36-32-14-6-10-24-8-2-4-12-30(24)32/h1-22H
    • InChI Key: OQLQEKHBJKMMFN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC1=CC=CC2=CC=CC=C21)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 466.15689456g/mol
  • Monoisotopic Mass: 466.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 6
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53000
  • LogP: 8.80860
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